1-{2-[(4,6-dimethyl-2-pyrimidinyl)amino]-4-methyl-1,3-thiazol-5-yl}ethanone

• IUPAC Name: 1-[2-[(4,6-dimethylpyrimidin-2-yl)amino]-4-methyl-1,3-thiazol-5-yl]ethanone
• InChI: InChI=1S/C12H14N4OS/c1-6-5-7(2)14-11(13-6)16-12-15-8(3)10(18-12)9(4)17/h5H,1-4H3,(H,13,14,15,16)
• InChI Key: SLWBZIVMIHBCDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=NC(=C(S2)C(=O)C)C)C
• Molecular Formula: C12H14N4OS
• Molecular Weight: 262.33 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including transformations of dimethyl acetone-1,3-dicarboxylate to yield complex pyrimidinyl and thiazolyl derivatives. These processes often employ reagents like sulfuryl chloride and thiourea, leading to various heterocyclic compounds including thiazole-5-carboxylates and pyrido-pyrimidinones, indicative of the complexity involved in synthesizing such compounds (Žugelj et al., 2009).

Molecular Structure Analysis

Studies on similar molecules, such as 2-amino-5-butyl-3-ethyl-6-methyl-4(3H)-pyrimidinone, have revealed insights into their molecular structure through X-ray diffraction and ab initio calculations, establishing the presence of amino-oxo tautomers in solid states and detailing the planarity of the pyrimidinone ring, which is crucial for understanding the molecular geometry and electronic structure of such compounds (Craciun et al., 1998).

Chemical Reactions and Properties

The chemical reactivity of these compounds involves various transformations, such as the conversion of amino-pyrazolopyridines into thiazole and triazine derivatives, showcasing their versatility in chemical reactions and the formation of heterocyclic compounds with potentially diverse applications (Attaby et al., 2006).

Physical Properties Analysis

The physical properties of related molecules, such as their crystalline structure and tautomeric forms, have been extensively studied. For instance, the crystal and molecular structure analysis of similar pyrimidinones provides insights into their solid-state configurations, intermolecular hydrogen bonding, and overall stability, which are vital for understanding the compound's physical characteristics (Craciun et al., 1998).

Chemical Properties Analysis

The chemical properties, such as reactivity and bonding patterns, can be inferred from the synthesis and reactions of similar compounds. The conversion of pyrazolopyridines to thiazole derivatives through reactions with active halogen-containing compounds demonstrates the chemical versatility and potential reactivity pathways of such molecules (Attaby et al., 2006).

Scientific Research Applications

Synthesis and Characterization

• Heterocyclic Compound Synthesis : This area of research focuses on the synthesis of novel diheteroaryl thienothiophene derivatives, including compounds similar to the one mentioned, showcasing their potential in creating bis-pyrimidine, bis-pyrazole, and other derivatives with significant chemical properties for further study and applications in materials science and pharmaceuticals (Mabkhot et al., 2011).

• Chemical Characterization and Antiviral Activity : Research into the characterization and potential antiviral activities of novel heterocyclic compounds derived from pyrazolo[3,4-b]pyridin and pyrido[2′,3′:3,4]pyrazolo[5,1-c][1,2,4]triazine derivatives highlights the role of these compounds in developing antiviral agents (Attaby et al., 2006).

Potential Applications

• Antibacterial and Antifungal Activity : Synthesized thieno[2, 3-d]pyrimidines have been tested for antibacterial activity, indicating their potential use in developing new antibacterial drugs (Salahuddin et al., 2009).

• Microwave-mediated Synthesis for Heterocycles : Efficient methods using microwave-mediated synthesis for benzothiazole- and benzimidazole-based heterocycles have been developed, demonstrating the importance of these compounds in creating various heterocyclic derivatives for diverse applications (Darweesh et al., 2016).

• Protein Kinase Inhibitors : The development of 4-(2-amino-5-thiazolyl)-pyrimidine-2-amines as potential protein kinase inhibitors showcases the application of such compounds in therapeutic areas, particularly in cancer treatment (Sušnik et al., 2009).

Mechanism of Action

The mechanism of action would depend on the use of the compound. For example, if it’s a drug, the mechanism would involve interaction with biological molecules in the body. If it’s a catalyst, the mechanism would involve lowering the activation energy of a chemical reaction.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. These would need to be assessed through laboratory testing and analysis.

Future Directions

The future directions for research on this compound could include exploring its potential uses, studying its reactions with other substances, and investigating its physical and chemical properties in more detail.